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Compound of Interest

Compound Name: Methyl pentanimidate

Cat. No.: B3061150

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl pentanimidate, also known as methyl pentanimidoate, is an organic compound
belonging to the imidate (or imino ether) class.[1] Imidates are characterized by the functional
group R—-C(=NR')OR", making them structural analogs of esters where the carbonyl oxygen is
replaced by an imino group.[1] Methyl pentanimidate serves as a valuable intermediate in
organic synthesis, particularly in the construction of nitrogen-containing heterocyclic
compounds that are foundational to many pharmaceutical agents.[1][2] Its utility stems from the
dual reactivity of the imidate group: the electrophilic nature of the imine carbon and the
nucleophilic character of the nitrogen atom.[1] This guide provides a comprehensive overview
of the chemical properties, synthesis, reactivity, and experimental protocols associated with
methyl pentanimidate.

Chemical and Physical Properties

Methyl pentanimidate is a semi-solid compound at room temperature.[2] Quantitative data for
methyl pentanimidate is summarized in the table below. It is important to note that several
physical properties are predicted values derived from computational models.
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Property Value Source
IUPAC Name methyl pentanimidate [3]

CAS Number 57246-71-6 [3][4][5]
Molecular Formula CeH13NO [31[5][6]
Molecular Weight 115.17 g/mol [31[5]
Boiling Point 114.4 £ 23.0 °C (Predicted) [5]
Density 0.88 £ 0.1 g/cm3 (Predicted) [5]

pKa 8.08 £ 0.70 (Predicted) [5]
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Synthesis of Methyl Pentanimidate

The primary method for synthesizing methyl pentanimidate is the Pinner reaction.[1] This
reaction involves the acid-catalyzed addition of an alcohol to a nitrile.[1] In the case of methyl
pentanimidate, valeronitrile (pentanenitrile) is treated with methanol in the presence of
anhydrous hydrogen chloride.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-pentanimidate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB43043192.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB43043192_EN.htm
https://www.chemsynthesis.com/base/chemical-structure-23302.html
https://www.benchchem.com/product/b3061150#chemical-properties-of-methyl-pentanimidate
https://www.benchchem.com/product/b3061150#chemical-properties-of-methyl-pentanimidate
https://www.benchchem.com/product/b3061150#chemical-properties-of-methyl-pentanimidate
https://www.benchchem.com/product/b3061150#chemical-properties-of-methyl-pentanimidate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3061150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

